Cas no 920960-09-4 (1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, 4-[(2-phenylethyl)amino]-)
920960-09-4 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, 4-[(2-phenylethyl)amino]-
CAS No:920960-09-4
MF:C16H16N4O
MW:280.324442863464
CID:755056
PubChem ID:67277751
Update Time:2025-04-19
1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, 4-[(2-phenylethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, 4-[(2-phenylethyl)amino]-
- 4-(2-phenylethylamino)-1H-pyrrolo[2,3-b]pyridine-5-carboxamide
- SCHEMBL2103996
- 4-[(2-phenylethyl)amino]-1h-pyrrolo[2,3-b]pyridine-5-carboxamide
- DTXSID90736740
- 920960-09-4
-
- Inchi: 1S/C16H16N4O/c17-15(21)13-10-20-16-12(7-9-19-16)14(13)18-8-6-11-4-2-1-3-5-11/h1-5,7,9-10H,6,8H2,(H2,17,21)(H2,18,19,20)
- InChI Key: GFNLXPZATIFNFD-UHFFFAOYSA-N
- SMILES: O=C(C1=CN=C2C(C=CN2)=C1NCCC1C=CC=CC=1)N
Computed Properties
- Exact Mass: 280.13241115g/mol
- Monoisotopic Mass: 280.13241115g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 83.8Ų
1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, 4-[(2-phenylethyl)amino]- Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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